Cas no 1260828-54-3 (2-chloro-5-(piperidin-3-yl)pyridine)

• Product Name: 2-chloro-5-(piperidin-3-yl)pyridine
• CAS No: 1260828-54-3
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 6361418
• PubChem ID: 82657776
• Update Time: 2025-10-15

2-chloro-5-(piperidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(piperidin-3-yl)pyridine
• Pyridine, 2-chloro-5-(3-piperidinyl)-
• 1260828-54-3
• EN300-1964132

• Inchi： 1S/C10H13ClN2/c11-10-4-3-9(7-13-10)8-2-1-5-12-6-8/h3-4,7-8,12H,1-2,5-6H2
• InChI Key： OSECFAKGWVJKDY-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C2CCCNC2)C=C1

Computed Properties

• Exact Mass: 196.0767261g/mol
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 316.8±42.0 °C(Predicted)
• pka: 9.45±0.10(Predicted)

Additional information on 2-chloro-5-(piperidin-3-yl)pyridine

Professional Introduction to 2-chloro-5-(piperidin-3-yl)pyridine (CAS No. 1260828-54-3)

2-chloro-5-(piperidin-3-yl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1260828-54-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural features and potential applications in drug development. The compound consists of a pyridine core substituted with a chlorine atom at the 2-position and a piperidine moiety at the 5-position, which together contribute to its unique chemical properties and biological activities.

The structural motif of 2-chloro-5-(piperidin-3-yl)pyridine makes it a valuable intermediate in the synthesis of various pharmacologically active agents. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, making it a versatile building block for medicinal chemists. In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions, and compounds like this have shown promise in this area.

Recent studies have highlighted the role of 2-chloro-5-(piperidin-3-yl)pyridine in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The piperidine ring, known for its ability to improve solubility and metabolic stability, is a common pharmacophore in modern drugs. When combined with the pyridine scaffold, it creates a framework that can interact effectively with biological targets. For instance, derivatives of this compound have been investigated for their potential to inhibit Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune diseases.

The chlorine substituent at the 2-position of the pyridine ring not only influences the electronic properties of the molecule but also serves as a handle for further functionalization. This allows medicinal chemists to modify the compound's activity by introducing additional groups that can enhance binding affinity or selectivity. Such modifications are crucial in optimizing drug candidates for clinical use.

In addition to its applications in oncology, 2-chloro-5-(piperidin-3-yl)pyridine has been explored in the context of infectious diseases. Researchers have leveraged its structural features to design inhibitors targeting enzymes essential for pathogen survival. For example, studies have demonstrated its potential as a scaffold for developing agents against viral proteases and other critical enzymes involved in microbial metabolism. The compound's ability to disrupt essential biological pathways makes it a compelling candidate for therapeutic intervention.

The synthesis of 2-chloro-5-(piperidin-3-yl)pyridine typically involves multi-step organic reactions, often starting from commercially available precursors such as 5-bromopyridine and piperidine derivatives. The introduction of the chlorine atom is commonly achieved through chlorination reactions, while coupling between the pyridine and piperidine moieties can be accomplished using palladium-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's accessibility and utility in drug discovery pipelines.

From a computational chemistry perspective, 2-chloro-5-(piperidin-3-yl)pyridine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies provide insights into how structural modifications can fine-tune binding affinity and selectivity. For instance, virtual screening techniques have been employed to identify derivatives with enhanced potency against specific kinases or other enzymes of interest. Such computational approaches complement experimental efforts by accelerating the identification of promising drug candidates.

The pharmacokinetic properties of 2-chloro-5-(piperidin-3-yl)pyridine are also of great interest. Its solubility, metabolic stability, and distribution profile are critical factors that determine its suitability for therapeutic use. Preclinical studies have evaluated these properties to assess whether the compound exhibits desirable pharmacokinetic characteristics. Additionally, toxicological assessments are conducted to ensure safety before moving into clinical trials.

In conclusion, 2-chloro-5-(piperidin-3-yl)pyridine (CAS No. 1260828-54-3) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and broad range of applications. Its role as an intermediate in drug development underscores its importance in modern medicinal research. As scientific understanding continues to evolve, compounds like this will undoubtedly play a crucial role in addressing unmet medical needs across various therapeutic areas.